N-benzhydryl-7-hydroxy-5-oxo-5H-thiazolo[3,2-a]pyrimidine-6-carboxamide

• IUPAC Name: N-benzhydryl-7-hydroxy-5-oxo-[1,3]thiazolo[3,2-a]pyrimidine-6-carboxamide
• InChI: InChI=1S/C20H15N3O3S/c24-17(15-18(25)22-20-23(19(15)26)11-12-27-20)21-16(13-7-3-1-4-8-13)14-9-5-2-6-10-14/h1-12,16,25H,(H,21,24)
• InChI Key: MFTIPETWOLWCTF-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)C(C2=CC=CC=C2)NC(=O)C3=C(N=C4N(C3=O)C=CS4)O
• Molecular Formula: C20H15N3O3S
• Molecular Weight: 377.4 g/mol

Description

“N-benzhydryl-7-hydroxy-5-oxo-5H-thiazolo[3,2-a]pyrimidine-6-carboxamide” is a derivative of thiazolo[3,2-a]pyrimidines. Thiazolo[3,2-a]pyrimidines are heterocyclic analogs of purine bases and exhibit a broad spectrum of pharmacological activity. They are promising scaffolds for the design of new medicines, including anticancer drugs.

Synthesis Analysis

Thiazolo[3,2-a]pyrimidines can be synthesized through various methods. One of the most widely known methods is based on the cyclization of 3,4-dihydropyrimidine-2-thiones with dielectrophilic building blocks. Another approach involves three-component condensations of ethyl acetoacetate with 1,3-thiazol-2-amine and aromatic aldehydes.

Molecular Structure Analysis

The molecular structure of thiazolo[3,2-a]pyrimidines can be readily modified by the introduction of new binding sites, which is extremely necessary to optimize the interaction between the ligand and biological target.

Chemical Reactions Analysis

Thiazolo[3,2-a]pyrimidines possess an active methylene group (C2H2) which is considered one of the most attractive centers for functionalization due to its high reactivity toward various electrophilic reagents.

Future Directions

Thiazolo[3,2-a]pyrimidines, especially 2-substituted ones, are promising scaffolds for the design of new medicines. Future research could focus on exploring their synthetic potential and optimizing the interaction between the ligand and biological target.